Cas no 1805117-09-2 (5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine)

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of both amino and difluoromethyl groups enhances its potential as a key intermediate in the synthesis of biologically active compounds. The fluorine atoms contribute to improved metabolic stability and binding affinity, while the aminomethyl group provides a handle for further functionalization. This compound’s structural features make it valuable for medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine structure

1805117-09-2 structure

Product Name:5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine

CAS No:1805117-09-2

MF:C₇H₈F₃N₃

MW:191.15373134613

CID:4854811

Update Time:2025-06-29

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine
- Inchi： 1S/C7H8F3N3/c8-6-4(1-11)13-2-3(12)5(6)7(9)10/h2,7H,1,11-12H2
- InChI Key： SQJGPIIVQBAUCF-UHFFFAOYSA-N
- SMILES： FC1C(CN)=NC=C(C=1C(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 167
XLogP3: -0.2
Topological Polar Surface Area: 64.9

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067797-1g	5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine	1805117-09-2	97%	1g	$1,460.20	2022-04-01

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Additional information on 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1805117-09-2)

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1805117-09-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring multiple functional groups, makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer and infectious diseases.

The growing interest in fluorinated compounds like 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and other small-molecule therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy development.

In the context of green chemistry, the synthesis of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine has been optimized to reduce environmental impact. Innovations in catalytic fluorination and sustainable solvent systems align with the global push for eco-friendly synthesis methods. This aligns with the increasing demand for sustainable pharmaceuticals, a key concern among environmentally conscious consumers and regulatory bodies.

From an industrial perspective, the compound's scalable production and high purity standards make it attractive for contract manufacturing organizations (CMOs). Its compatibility with automated high-throughput screening platforms further enhances its utility in modern drug discovery pipelines. Discussions in forums like ACS Medicinal Chemistry Letters often cite its structural novelty as a driver for patent filings in the heterocyclic chemistry space.

Analytical characterization of CAS No. 1805117-09-2 typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular emphasis on its 19F-NMR signatures due to the fluorine atoms. These methods ensure batch-to-batch consistency crucial for regulatory compliance in GMP manufacturing. The compound's stability under various pH conditions is frequently studied, addressing common queries about its storage requirements and shelf life in research settings.

Emerging applications in PET radiopharmaceuticals have sparked new interest in this compound, as fluorine-18 labeled derivatives show promise in diagnostic imaging. This connects to trending searches about theranostic agents and personalized oncology. The compound's logP and permeability data are often requested by medicinal chemists evaluating blood-brain barrier penetration for CNS-targeted therapies.

Safety profiles of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine are thoroughly documented in SDS sheets, with particular attention to its handling precautions in laboratory environments. While not classified as hazardous under standard conditions, proper PPE protocols are recommended when working with this compound, reflecting broader workplace safety trends in chemical research.

The commercial availability of CAS 1805117-09-2 through specialty chemical suppliers has increased significantly, with pricing models adapting to the needs of both academic and industrial researchers. Market analyses suggest growing demand in Asia-Pacific regions, coinciding with expansion of pharma R&D infrastructure in countries like India and China. This global perspective makes the compound a frequent subject in market intelligence reports on fine chemicals.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs) and other degrader technologies, areas experiencing exponential growth in pharmaceutical investment. Its structural features position it well for fragment-based drug design approaches, another hot topic in contemporary medicinal chemistry literature and conference proceedings.